Cas no 139740-85-5 (Phosphonic acid, (2,4-dioxobutyl)-, diethyl ester)

• Product Name: Phosphonic acid, (2,4-dioxobutyl)-, diethyl ester
• CAS No: 139740-85-5
• MF: C₈H₁₅O₅P
• MW: 222.175463914871
• CID: 1279898
• Update Time: 2024-08-03

Phosphonic acid, (2,4-dioxobutyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2,4-dioxobutyl)-, diethyl ester
• Phosphonic acid, (2,4-dioxobutyl)-, diethyl ester (9CI)

• Inchi： 1S/C8H15O5P/c1-3-12-14(11,13-4-2)7-8(10)5-6-9/h6H,3-5,7H2,1-2H3
• InChI Key： DHBBRBYSNWEXGE-UHFFFAOYSA-N
• SMILES： C(P(=O)(OCC)OCC)C(=O)CC=O

Computed Properties

• Exact Mass: 222.06575

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 313.6±27.0 °C(Predicted)
• PSA: 69.67
• pka: 5.16±0.23(Predicted)